4-(Hydroxymethyl)-4-(naphthalen-1-yl)cyclohexan-1-one

• CAS No.: 61749-17-5
• Molecular Formula: C17H18O2
• Molecular Weight: 254.32 g/mol
• IUPAC Name: 4-(hydroxymethyl)-4-naphthalen-1-ylcyclohexan-1-one
• InChI: InChI=1S/C17H18O2/c18-12-17(10-8-14(19)9-11-17)16-7-3-5-13-4-1-2-6-15(13)16/h1-7,18H,8-12H2
• InChI Key: RALBAMYBZJONCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1=O)(CO)C2=CC=CC3=CC=CC=C32

Description

4-(Hydroxymethyl)-4-(naphthalen-1-yl)cyclohexan-1-one is a useful research compound. Its molecular formula is C17H18O2 and its molecular weight is 254.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.84 g. (0.0123 mole) of 4-carboxy-4-(1-naphthyl)cyclohexanone, ethylene ketal (prepared in Example 29) in 80 ml. of tetrahydrofuran is added to 0.5 g. (0.013 mole) of lithium aluminum hydride in 10 ml. of tetrahydrofuran. Following about 6 hours of heating at reflux the mixture is cooled in ice and treated successively with 0.5 ml. of water, 0.5 ml. of 15% sodium hydroxide solution and 1.5 ml. of water. The resulting inorganic gel is collected on a filter and rinsed with ether. The combined filtrates are evaporated to dryness to give 3.95 g. (99% yield) of 4-hydroxymethyl-4-(1-naphthyl)cyclohexanone, ethylene ketal as an amorphous gum.